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Compound of Interest

Compound Name: Cyanoacetylurea

Cat. No.: B075420

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for Cyanoacetylurea (CAS 1448-98-2). Cyanoacetylurea is a versatile
intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and
various pharmaceuticals.[1][2] Understanding its stability profile is critical for ensuring its
quality, purity, and suitability for research and drug development applications. This document
outlines the known physicochemical properties, potential degradation pathways, and
recommended analytical methodologies for stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of Cyanoacetylurea is presented in Table 1.
The compound is a white to off-white crystalline solid soluble in polar solvents.[3] It possesses
a relatively high melting point with decomposition, indicating that thermal stability is a critical
parameter to consider.[1][4]

Table 1: Physicochemical Properties of Cyanoacetylurea
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Property Value Reference
CAS Number 1448-98-2 [5]
Molecular Formula CaHsN3O:2 [5]
Molecular Weight 127.10 g/mol [6]

White to off-white crystalline
Appearance _ [3]

solid
Melting Point 215°C (with decomposition) [1][4]

- Soluble in polar solvents like
Solubility [3]
water and alcohols

pKa (Predicted) 451 +0.10 [1]

logP (Octanol/Water Partition
. -0.905 [6]
Coefficient, Calculated)

Stability Profile and Degradation Pathways

While specific experimental stability data for Cyanoacetylurea is not extensively published, its
chemical structure, containing a urea and a cyanoacetyl moiety, suggests susceptibility to
several degradation pathways. Its reactivity is influenced by factors such as pH and
temperature.[3] Forced degradation studies are essential to identify potential degradation
products and establish the intrinsic stability of the molecule.[7]

Thermal Stability

Cyanoacetylurea decomposes at its melting point of 215°C.[1][4] A study on its use as a
thermal stabilizer for PVC noted its maximum weight loss rate occurred at 250°C in
thermogravimetric analysis (TGA).[8] This indicates that while relatively stable at room
temperature, elevated temperatures will lead to degradation. The decomposition of urea-
containing compounds at high temperatures can be complex, often involving the formation of
biuret, isocyanic acid, and ammonia, which can further react to form cyanuric acid and other
products.[9][10]

Hydrolytic Stability
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The presence of amide and nitrile functional groups suggests that Cyanoacetylurea is
susceptible to hydrolysis, particularly under acidic or basic conditions.

» Acidic Hydrolysis: Under acidic conditions, the urea moiety can hydrolyze to produce
cyanoacetic acid, ammonia, and carbon dioxide. The nitrile group can also be hydrolyzed to
a carboxylic acid, ultimately leading to malonic acid.

o Basic Hydrolysis: In alkaline conditions, the amide and nitrile groups are also prone to
hydrolysis. The active methylene group adjacent to the cyano and carbonyl groups may also
participate in reactions.

Photostability

As per ICH Q1B guidelines, photostability testing is a crucial component of stress testing for
new drug substances.[11] Compounds with chromophores that absorb UV or visible light may
be susceptible to photodegradation. While specific photostability data for Cyanoacetylurea is
unavailable, it is recommended to evaluate its stability under light exposure.

Oxidative Stability

The potential for oxidation of Cyanoacetylurea should also be investigated as part of a
comprehensive stability study.

A logical workflow for conducting a forced degradation study is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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